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Compound of Interest

O-Acetyl-L-homoserine
Compound Name:
hydrochloride

Cat. No.: B015098

For researchers, scientists, and professionals in drug development, the proper disposal of
laboratory reagents is a critical component of ensuring a safe and compliant work environment.
While specific disposal instructions for O-Acetyl-L-homoserine hydrochloride are not readily
available in safety data sheets[1][2], a comprehensive disposal plan can be formulated by
adhering to general best practices for chemical waste management. This guide provides a
step-by-step procedure for the safe and responsible disposal of O-Acetyl-L-homoserine
hydrochloride.

l. Pre-Disposal Assessment and Preparation

Before initiating the disposal process, a thorough assessment is crucial.

o Consult the Safety Data Sheet (SDS): Although specific disposal information may be limited,
the SDS provides vital information on physical and chemical properties, hazards, and first-
aid measures[1][2]. This information is foundational for safe handling during the disposal
process.

o Evaluate for Hazards: In the absence of explicit disposal directives, treat O-Acetyl-L-
homoserine hydrochloride as potentially hazardous waste. This cautious approach
ensures the highest level of safety.

e Segregation: It is imperative to segregate chemical waste to prevent dangerous reactions.
Do not mix O-Acetyl-L-homoserine hydrochloride with other chemical waste streams
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unless their compatibility is certain[3][4]. Store it separately from incompatible materials such
as strong acids, bases, and oxidizing agents[4].

Il. Step-by-Step Disposal Procedure
Follow these procedural steps for the safe disposal of O-Acetyl-L-homoserine hydrochloride:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling chemical waste[2].

o Container Selection and Labeling:
o Use a dedicated, properly labeled hazardous waste container.

o The container must be chemically compatible with the compound and in good condition
with a secure, leak-proof lid[5].

o The label should clearly identify the contents as "Hazardous Waste" and include the full
chemical name: "O-Acetyl-L-homoserine hydrochloride," the CAS number (250736-84-
6), and the approximate quantity.

o Waste Accumulation:

o Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory[4].

o Ensure the SAA is under the control of laboratory personnel and is inspected regularly for
any signs of leakage[4][5].

» Arranging for Disposal:

o

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal[3].

o

Provide them with the complete information from the waste container label.

[¢]

Do not dispose of O-Acetyl-L-homoserine hydrochloride down the drain or in regular
trash[5][6]. Laboratory drains are not designed for chemical waste and can lead to
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environmental contamination and damage to the plumbing infrastructure[7].

lll. Quantitative Data and Key Information

For quick reference, the following table summarizes key information regarding O-Acetyl-L-
homoserine hydrochloride.

Property Value Source
CAS Number 250736-84-6 [8][9]
Molecular Formula CeH12CINOa [819]
Molecular Weight 197.62 g/mol [10]
Appearance Solid [8]
Storage Temperature -20°C or <-15°C [10][11]

IV. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of O-Acetyl-L-
homoserine hydrochloride.
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Start: Identify O-Acetyl-L-homoserine
hydrochloride for Disposal

'

Consult Safety Data Sheet (SDS)
for Hazard Information

'

Treat as Hazardous Waste
in Absence of Specific Data

Wear Appropriate Personal
Protective Equipment (PPE)

Select and Label a Compatible
Hazardous Waste Container

Transfer Waste to Container
in a Ventilated Area

Store Container in Designated
Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Vendor

Arrange for Professional
Waste Pickup and Disposal

(End: Proper Disposal Complete)

Click to download full resolution via product page

Caption: Disposal Workflow for O-Acetyl-L-homoserine hydrochloride.
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By adhering to these established principles of laboratory safety and hazardous waste
management, researchers can ensure the responsible and compliant disposal of O-Acetyl-L-
homoserine hydrochloride, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

